2-methyl-8H-indeno[2,1-b]thiophen-8-one

• CAS No.: 475288-21-2
• Molecular Formula: C12H8OS
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 2-methylindeno[2,1-b]thiophen-4-one
• InChI: InChI=1S/C12H8OS/c1-7-6-10-8-4-2-3-5-9(8)11(13)12(10)14-7/h2-6H,1H3
• InChI Key: YWSUMMAKHPAOLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C(=O)C3=CC=CC=C32

Description

2-Methyl-8H-indeno[2,1-b]thiophen-8-one is a fused polycyclic heteroaromatic compound featuring a thiophene ring annulated with an indenone framework. Its synthesis typically involves palladium-catalyzed cyclocarbonylation of halogenated precursors, achieving yields up to 90% with optimized ligands (e.g., Cy₃P) . This compound belongs to the azafluorenone-related family, known for biological activities such as antifungal and antibacterial properties . The methyl substituent at the 2-position enhances steric stability while minimally perturbing electronic properties, making it a scaffold of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

8H-Indeno[1,2-d]Thiazole Derivatives

• Structure : Thiazole replaces thiophene, introducing a nitrogen atom.
• Synthesis : Two-step reaction from ketones and thiourea derivatives .
• Key Differences :
  • Thiazole’s nitrogen enhances hydrogen-bonding capacity, improving target binding in antiviral studies (e.g., SARS-CoV-2 3CLpro inhibition) .
  • Lower aromaticity compared to thiophene alters π-π stacking interactions.

2-Phenyl-8H-Thieno[2,3-b]Indole

• Structure : Indole fused with thiophene at positions 2,3-b.
• Synthesis: One-pot multicomponent reaction using acetophenone, indole, and sulfur .
• Key Differences: Indole’s NH group provides proton-donor sites, increasing solubility in polar solvents. Exhibits fluorescence properties absent in the methyl-substituted indenothiophenone .

2H-Indeno[2,1-b]Furans

• Structure : Furan replaces thiophene, introducing an oxygen atom.
• Synthesis : Diastereoselective Wittig reaction with ninhydrin .
• Key Differences :
  • Oxygen’s electronegativity reduces electron density, affecting redox behavior.
  • Demonstrates antifungal activity but lower thermal stability than sulfur-containing analogues .

Substituent Variations in Indenothiophenones

1-Amino-3-Methyl-8H-Indeno[1,2-c]Thiophen-8-One

• Substituents: Amino group at position 1, methyl at position 3.
• Impact: Amino group increases solubility and enables functionalization (e.g., acylations) . Reduced planarity due to steric clash between substituents .

2-Amino-N-Methyl-8H-Indeno[2,1-b]Thiophene-3-Carboxamide

• Substituents: Amino and carboxamide groups.
• Impact :
  • Carboxamide enhances bioavailability and enzyme-binding affinity (e.g., kinase inhibition) .
  • Methyl group on the amide nitrogen mitigates metabolic degradation .

Physicochemical Comparison

Compound	Aromatic System	Substituents	LogP*	Solubility (mg/mL)	Synthesis Yield (%)
2-Methyl-8H-indeno[2,1-b]thiophen-8-one	Thiophene	Methyl	3.2	0.15	90
8H-Indeno[1,2-d]thiazole derivative	Thiazole	Methoxy, halogens	2.8	0.30	65–80
2-Phenyl-8H-thieno[2,3-b]indole	Thiophene-Indole	Phenyl	4.1	0.05	70
2H-Indeno[2,1-b]furan	Furan	Trichloroethoxy	2.5	0.20	75

*Predicted using Molinspiration.